2-Fluoroamphetamine (hydrochloride)
2-Fluoroamphetamine (hydrochloride)
Halogenated amphetamines, including 4-fluoroamphetamine (4-FA), are psychostimulatory designer drugs which inhibit the uptake of monoamine neurotransmitters. 2-Fluoroamphetamine (2-FA) (hydrochloride) is a structural isomer of 4-FA, having the fluorine at the 2, rather than the 4, position. The physiological and toxicological properties of 2-FA are not known. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1626-69-3
VCID:
VC0141827
InChI:
InChI=1S/C9H12FN.ClH/c1-7(11)6-8-4-2-3-5-9(8)10;/h2-5,7H,6,11H2,1H3;1H
SMILES:
CC(CC1=CC=CC=C1F)N.Cl
Molecular Formula:
C9H13ClFN
Molecular Weight:
189.658
2-Fluoroamphetamine (hydrochloride)
CAS No.: 1626-69-3
Reference Standards
VCID: VC0141827
Molecular Formula: C9H13ClFN
Molecular Weight: 189.658
CAS No. | 1626-69-3 |
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Product Name | 2-Fluoroamphetamine (hydrochloride) |
Molecular Formula | C9H13ClFN |
Molecular Weight | 189.658 |
IUPAC Name | 1-(2-fluorophenyl)propan-2-amine;hydrochloride |
Standard InChI | InChI=1S/C9H12FN.ClH/c1-7(11)6-8-4-2-3-5-9(8)10;/h2-5,7H,6,11H2,1H3;1H |
Standard InChIKey | RAKLYDJAHZCJMS-UHFFFAOYSA-N |
SMILES | CC(CC1=CC=CC=C1F)N.Cl |
Description | Halogenated amphetamines, including 4-fluoroamphetamine (4-FA), are psychostimulatory designer drugs which inhibit the uptake of monoamine neurotransmitters. 2-Fluoroamphetamine (2-FA) (hydrochloride) is a structural isomer of 4-FA, having the fluorine at the 2, rather than the 4, position. The physiological and toxicological properties of 2-FA are not known. This product is intended for research and forensic applications. |
Synonyms | 2-FA |
Reference | 1.Marona-Lewicka, D.,Rhee, G.S.,Sprague, J.E., et al. Psychostimulant-like effects of p-flouroamphetamine in the rat. European Journal of Pharmacology 287, 105-113 (2011). |
PubChem Compound | 71316804 |
Last Modified | Nov 11 2021 |
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